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Compound of Interest

Compound Name: 4-Ethoxymethyl-benzoic acid

Cat. No.: B131487 Get Quote

An Essential Operational and Safety Blueprint for Laboratory Professionals

As a Senior Application Scientist, it is understood that the integrity of your research and the

safety of your team are paramount. This guide provides a detailed protocol for the safe

handling of 4-Ethoxymethyl-benzoic acid, moving beyond a simple checklist to offer a

framework of best practices rooted in scientific principles. Here, we will delve into the causality

behind each safety recommendation, ensuring a comprehensive understanding of the risks and

the measures to mitigate them effectively.

I. Hazard Analysis of 4-Ethoxymethyl-benzoic Acid
4-Ethoxymethyl-benzoic acid (C₁₀H₁₂O₃) is a carboxylic acid derivative. While

comprehensive toxicological data for this specific compound is not extensively documented, its

structural analogues and functional groups provide a strong basis for a thorough hazard

assessment. The primary risks associated with handling this and similar compounds are

detailed below.

Globally Harmonized System (GHS) Classification:

Based on aggregated data, 4-Ethoxymethyl-benzoic acid is classified with the following

hazards[1]:

Acute Toxicity, Oral (Category 4): Harmful if swallowed[1][2].
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Skin Irritation (Category 2): Causes skin irritation[2][3].

Serious Eye Irritation (Category 2A): Causes serious eye irritation[2][3].

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:

May cause respiratory irritation[2][3].

It is crucial to handle this compound with the understanding that it can cause significant

irritation upon contact with the skin, eyes, and respiratory system. Ingestion can be harmful,

and appropriate measures must be taken to prevent this route of exposure.

II. Personal Protective Equipment (PPE): A Multi-
layered Defense
The selection of appropriate PPE is the cornerstone of safe laboratory practice. The following

table outlines the minimum PPE requirements for handling 4-Ethoxymethyl-benzoic acid, with

detailed explanations to follow.
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z.87.1

standards. A face shield is

required when there is a risk of

splashing.

Protects against splashes and

airborne particles that can

cause serious eye irritation[2]

[4][5]. A face shield offers a

broader barrier of protection for

the entire face[5].

Skin and Body Protection

Chemical-resistant lab coat.

Chemical-resistant gloves

(Nitrile or Butyl rubber

recommended). Fully enclosed

shoes.

A lab coat provides a primary

barrier against accidental

spills[4]. Nitrile or butyl rubber

gloves offer good resistance to

a range of chemicals, including

carboxylic acids[5]. Enclosed

shoes protect the feet from

spills.

Respiratory Protection

A NIOSH-approved respirator

is required if engineering

controls are insufficient or

when handling large quantities

of the powder.

To prevent inhalation of the

powder, which can cause

respiratory tract irritation[2][4]

[5].
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Workflow for PPE Selection for 4-Ethoxymethyl-benzoic Acid

Preparation & Risk Assessment

PPE Selection

Specific PPE Requirements

Start: Handling 4-Ethoxymethyl-benzoic acid

Assess Task-Specific Risks:
- Scale of work

- Potential for dust/aerosol generation
- Splash hazard

Eye & Face Protection Skin & Body Protection Respiratory Protection

Chemical Safety Goggles

Always Required

Face Shield

If Splash Risk

Chemical-Resistant Lab Coat

Always Required

Nitrile or Butyl Gloves

Always Required

Enclosed Shoes

Always Required

Work in Fume Hood

Preferred Method

NIOSH-Approved Respirator

If Fume Hood is Inadequate
or Dusting is Likely

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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